5-Fluoro-6-methyl isatin
Overview
Description
5-Fluoro-6-methyl isatin, also known as 5-fluoro-6-methyl-1H-indole-2,3-dione, is a chemical compound with the molecular formula C9H6FNO2 and a molecular weight of 179.15 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 5-Fluoro-6-methyl isatin involves the reaction of 5-fluoroisatin with primary amines, hydrazine hydrate, and thiocarbohydrazides . Thiosemicarbazones are prepared by reacting hydrazone derivatives with isothiocyanates . The yield from the synthesis process is approximately 69.9 g .Molecular Structure Analysis
The InChI code for 5-Fluoro-6-methyl isatin is 1S/C9H6FNO2/c1-4-2-7-5 (3-6 (4)10)8 (12)9 (13)11-7/h2-3H,1H3, (H,11,12,13) .Physical And Chemical Properties Analysis
5-Fluoro-6-methyl isatin has a density of 1.399±0.06 g/cm3 . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Therapeutic Complex Design
Isatin, including its derivative “5-Fluoro-6-methyl isatin”, is a versatile compound that can be used for designing potential therapeutic complexes . It has been used as a ligand precursor in the synthesis of macrocyclic complexes of transition metal ions . These complexes have various pharmaceutical applications .
Antiviral Agents
Isatin derivatives have shown remarkable and broad-spectrum antiviral properties . They have been used in the development of therapies to combat viruses that have caused large outbreaks with serious health, economic, and social consequences .
Biological and Pharmacological Activities
Isatin has a wide range of biological and pharmacological activities. It has been used in the pharmaceutical industry for its anti-microbial, anti-HIV, anti-tubercular, anti-cancer, anti-viral, anti-oxidant, anti-inflammatory, anti-angiogenic, analgesic activity, anti-Parkinson’s disease, and anti-convulsant properties .
Non-Invasive Detection of Peroxynitrite
5-Fluoroisatin can be used as a reaction-based probe for live-cell detection of peroxynitrite by 19 F magnetic resonance spectroscopy . This allows for non-invasive detection of peroxynitrite formation in living lung epithelial cells stimulated with interferon-γ (IFN-γ) .
Synthesis of Organic and Inorganic Complexes
Isatin can be used for the synthesis of various organic and inorganic complexes . Its presence of lactam and keto moiety permits changes in its molecular framework .
Alkaloids, Dyes, and Pesticides
Isatin is a well-known precursor for numerous compounds due to its versatile applications. It has been used in the synthesis of alkaloids, dyes, and pesticides .
Safety and Hazards
When handling 5-Fluoro-6-methyl isatin, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured . All sources of ignition should be removed .
properties
IUPAC Name |
5-fluoro-6-methyl-1H-indole-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO2/c1-4-2-7-5(3-6(4)10)8(12)9(13)11-7/h2-3H,1H3,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCPNTAQCZZNWQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1F)C(=O)C(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30647503 |
Source
|
| Record name | 5-Fluoro-6-methyl-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30647503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-6-methyl isatin | |
CAS RN |
749240-54-8 |
Source
|
| Record name | 5-Fluoro-6-methyl-1H-indole-2,3-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=749240-54-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-6-methyl-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30647503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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